Cas no 50373-29-0 (1-Hexanol, 2-ethyl-, (R)-)

1-Hexanol, 2-ethyl-, (R)- structure

Product Name:1-Hexanol, 2-ethyl-, (R)-

CAS No:50373-29-0

Molecular Formula:C₈H₁₈O

Molecular Weight:130.22792

CID:365037

PubChem ID:6991979

1-Hexanol, 2-ethyl-, (R)- Properties

Names and Identifiers

- 1-Hexanol, 2-ethyl-, (R)-
- 2-Ethyl-hexan-1-ol
- SCHEMBL8420801
- 50373-29-0
- (r)-2-ethylhexanol
- ZINC01529451
- DTXSID50426296
- (R)-2-Ethylhexan-1-ol
- +Expand
- InChIKey： YIWUKEYIRIRTPP-MRVPVSSYSA-N
- Inchi： InChI=1S/C8H18O/c1-3-5-6-8(4-2)7-9/h8-9H,3-7H2,1-2H3/t8-/m1/s1
- SMILES： CCCCC(CC)CO

Computed Properties

Exact Mass: 130.13584
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 5
Monoisotopic Mass: 130.135765193g/mol
Heavy Atom Count: 9
Complexity: 52.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

1-Hexanol, 2-ethyl-, (R)- Related Literature

1. Conductive Pickering-poly(high internal phase emulsion) composite foams prepared with low loadings of single-walled carbon nanotubes†

Marie Claire Hermant,Bert Klumperman,Cor E. Koning Chem. Commun., 2009, 2738-2740
2. An unusual chiral 3D inorganic connectivity featuring a {Pb18} wheel: rapid and highly selective and sensitive sensing of Co(ii)†

Shao-Wu Du Dalton Trans., 2014,43, 11461-11464
3. Capture of [Bi4]6− and [Bi3]5− anions by [Rh(L)]+ (L = COD) cations in the closo heteroatomic clusters {Bi4[Rh(L)]4}2− and {Bi3[Rh(L)]3}2−†

Zhibing Liang,Lifang Lin,Yuanwei Liang New J. Chem., 2023,47, 3993-3998
4. Formation mechanism of zigzag patterned P(NIPAM-co-AA)/CuS composite microspheres by in situ biomimetic mineralization for morphology modulation

Juxiang Yang,Daodao Hu,Wei Li,Yuan Jia,Pengna Li RSC Adv., 2021,11, 37904-37916
5. Photo- and electro-luminescent properties of 2,7-disubstituted spiro[fluorene-9,9′-xanthene] derivatives containing imidazole-derived moieties

Hailin Ma,Yuanying Li,Shaoguang Wu,Yanmei Li,Yuling Zhao,Hongyan Yang,Wenming Su,Tianzhi Yu New J. Chem., 2021,45, 19381-19390
6. The design of magneto-plasmonic nanostructures formed by magnetic Prussian Blue-type nanocrystals decorated with Au nanoparticles†

Roger Sanchis-Gual,Isidora Susic,Ramón Torres-Cavanillas,Daniel Arenas-Esteban,Sara Bals,Talal Mallah,Marc Coronado-Puchau,Eugenio Coronado Chem. Commun., 2021,57, 1903-1906
7. Synergistic effect of graphene as a co-catalyst for enhanced daylight-induced photocatalytic activity of Zn0.5Cd0.5S synthesized via an improved one-pot co-precipitation-hydrothermal strategy†

Wee-Jun Ong,Jia-Jun Yeong,Lling-Lling Tan,Boon Tong Goh,Siek-Ting Yong,Siang-Piao Chai RSC Adv., 2014,4, 59676-59685
8. Characterizing the assembly behaviors of human amylin: a perspective derived from C-terminal variants†

Mei-Sha Chen,De-Sheng Zhao,Ye-Ping Yu,Wei-Wei Li,Yong-Xiang Chen,Yu-Fen Zhao,Yan-Mei Li Chem. Commun., 2013,49, 1799-1801
9. Room-temperature luminescence of tervalent chromium complexes

Chem. Commun. (London), 1968, 769-770
10. Construction of a hierarchical BiOBr/C3N4 S-scheme heterojunction for selective photocatalytic CO2 reduction towards CO†

Wei Tao,Qiaoya Tang,Jianqiang Hu,Zhipeng Wang,Baojiang Jiang,Yuting Xiao,Renjie Song,Shien Guo J. Mater. Chem. A, 2023,11, 24999-25007

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